(E)-N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C16H19N3O3S/c20-23(21,10-8-14-5-2-1-3-6-14)18-15-11-17-19(12-15)13-16-7-4-9-22-16/h1-3,5-6,8,10-12,16,18H,4,7,9,13H2/b10-8+
• InChI Key: IISKDBBIPOGESS-CSKARUKUSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C(C=N2)NS(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CC(OC1)CN2C=C(C=N2)NS(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol

Description

The compound is a sulfonamide derivative, which is a functional group that is often found in various pharmaceutical agents, including antibiotics and diuretics. The presence of the pyrazole and oxolane (tetrahydrofuran) rings suggests that this compound might have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring attached to an oxolane ring through a methylene bridge. The phenyl ring is connected to the pyrazole ring through a double bond, and the sulfonamide group is attached to the phenyl ring.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, sulfonamides are generally known to undergo reactions such as hydrolysis, acylation, and displacement by amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the sulfonamide group could enhance its water solubility, while the aromatic ring could contribute to its lipophilicity.

Scientific Research Applications

Piezoelectric Materials

Piezoelectric materials, which generate electrical charge upon mechanical deformation, find applications in energy harvesting and sensing. Recent advancements include:

• .

Skeletal Editing of Organic Molecules

Inspired by Prof. Levin’s work, “EN300-26607856” is part of the emerging field of skeletal editing. Researchers explore nitrogen atom deletion to modify organic molecules. Applications include:

• .

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. For instance, many sulfonamides act as inhibitors of enzymes involved in the synthesis of folic acid in bacteria, which is why they are used as antibiotics.